Cas no 71190-99-3 (2(5H)-Furanone,5-hexadecyl-5-hydroxy-3,4-dimethyl-)

• Product name: 2(5H)-Furanone,5-hexadecyl-5-hydroxy-3,4-dimethyl-
• CAS No: 71190-99-3
• MF: C₂₂H₄₀O₃
• MW: 352.5512
• CID: 581044
• PubChem ID: 328798

2(5H)-Furanone,5-hexadecyl-5-hydroxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,5-hexadecyl-5-hydroxy-3,4-dimethyl-
• 5-hexadecyl-5-hydroxy-3,4-dimethylfuran-2-one
• AC1L73EK
• NSC308927
• NSC-308927
• DTXSID30316929
• 71190-99-3

• Inchi： InChI=1S/C22H40O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(24)20(3)19(2)21(23)25-22/h24H,4-18H2,1-3H3
• InChI Key： PMRFHQOQLTXXRL-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCC1(C(=C(C(=O)O1)C)C)O

Computed Properties

• Exact Mass: 352.2979
• Monoisotopic Mass: 352.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 6.43960